Cas no 4506-66-5 (Y15)

• Product Name: Y15
• CAS No: 4506-66-5
• MF: C₆H₁₄Cl₄N₄
• MW: 284.01415681839
• MDL: MFCD00012970
• CID: 329697
• PubChem ID: 24858402
• Update Time: 2025-04-19

Y15 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-tetraamine tetrahydrochloride
• Y15
• 1,2,4,5-BENZENETETRAMINE TETRAHYDROCHLORIDE
• 1,2,4,5-TETRAAMINOBENZENE TETRA HYDROCHLORIDE
• 1.2.4.5.-Benzenetetraminetetrahydrochloride
• benzene-1,2,4,5-tetramine,tetrahydrochloride
• FAK Inhibitor 14
• 1,2,4,5-Benzenetetraamine tetrahydrochloride
• 1,2,4,5-tetraaminobenzene tetahydrochloride
• 1,2,4,5-tetraaminobenzene tetra-hydrochloride
• Benzene-1,2,4,5-tetrayltetraamine tetrahydrochloride
• FAK inhibitor Y15
• Y-15
• 1,2,4,5-Benzenetetraamine 4HCl
• NSC 667249
• 1,2,4,5-Benzene tetraamine tetrahydrochloride
• Benzene-1,2,4,5-tetramine tetrahydrochloride
• 1,2,4,5-Tetraaminobenzene tetrahydrochloride
• 1,2,4,5-Benzenetetramine, tetrahydrochloride
• Benzene-1,2,4,5-tetramine 4HCl
• AK109190
• TABH
• C6H14Cl4N4
• BZDGCIJWPWHAOF-UHFFFAOYSA-N
• BCP27854
• A
• 1,2,4,5-BENZENETETRAMINETETRAHYDROCHLORIDE
• 4506-66-5
• DS-4170
• CS-3465
• NSC 118095
• 1,2,4,5-Benzenetetramine tetrahydrochlor
• Focal Adhesion Kinase Inhibitor I - CAS 4506-66-5
• DTXSID00196371
• A872429
• Y 15; Y15;Y-15;FAK inhibitor Y15; FAK Inhibitor 14
• SY060844
• AKOS015951159
• MFCD00012970
• CCG-267284
• EINECS 224-822-6
• NSC 677249
• YSWG014
• 2,3,5,6-tetraaminobenzene-terahydrochloride
• 1,2,4,5-Benzenetetramine tetrahydrochloride, technical grade
• 1,2,4,5-benzenetetramine 4HCl
• NS00047116
• Y15 tetrahydrochloride
• 1,2,4,5-BenzenetetraaMine tetrahydrochloride;Y15
• benzene-1,2,4,5-tetramine;tetrahydrochloride
• HY-12444
• s5321
• Benzene-1,2,4,5-tetraaminetetrahydrochloride
• FT-0635331
• 1,2,4,5-Benzenetetramine Tetrahydrochloride; 1,2,4,5-Benzenetetramine, tetrahydrochloride (6CI,7CI,8CI,9CI); NSC 667249; Y 15
• Y15?
• DTXCID10118862

• MDL： MFCD00012970
• Inchi： 1S/C6H10N4.4ClH/c7-3-1-4(8)6(10)2-5(3)9;;;;/h1-2H,7-10H2;4*1H
• InChI Key： BZDGCIJWPWHAOF-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.NC1C=C(C(=CC=1N)N)N

Computed Properties

• Exact Mass: 281.99700
• Monoisotopic Mass: 281.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Dark brown crystals
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 400.9°Cat760mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.827
• Solubility: H2O: soluble20mg/mL, clear
• PSA: 104.08000
• LogP: 5.54820
• Solubility: Not determined

Y15 Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：4°C, sealed storage, away from moisture
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides